Cas no 28012-10-4 (Benzenamine,2,3,5,6-tetrafluoro-N,N-dimethyl-4-(trifluoromethyl)-)

• Product Name: Benzenamine,2,3,5,6-tetrafluoro-N,N-dimethyl-4-(trifluoromethyl)-
• CAS No: 28012-10-4
• MF: C₉H₆F₇N
• MW: 261.139466762543
• CID: 251654
• PubChem ID: 2782522
• Update Time: 2025-04-19

Benzenamine,2,3,5,6-tetrafluoro-N,N-dimethyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,3,5,6-tetrafluoro-N,N-dimethyl-4-(trifluoromethyl)-
• 2,3,5,6-tetrafluoro-N,N-dimethyl-4-(trifluoromethyl)aniline
• 4-DIMETHYLAMINOHEPTAFLUOROTOLUENE
• 022
• AC1MD2I1
• AmbscL15
• CTK4G0628
• N,N-dimethylperfluoro-p-toluidine
• 28012-10-4
• AKOS007930494
• OAFFGWRKXBLIDD-UHFFFAOYSA-N
• DTXSID20382133
• A819283
• 2, 3, 5, 6-tetrafluoro-N, N-dimethyl-4-(trifluoromethyl)aniline
• N,N-dimethyl-4-trifluoromethyl-2,3,5,6-tetrafluoro-aniline
• MFCD00168593

• Inchi： 1S/C9H6F7N/c1-17(2)8-6(12)4(10)3(9(14,15)16)5(11)7(8)13/h1-2H3
• InChI Key： OAFFGWRKXBLIDD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(F)(F)F)C(=C(C=1N(C)C)F)F)F

Computed Properties

• Exact Mass: 261.03900
• Monoisotopic Mass: 261.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.468
• Melting Point: 36-37
• Boiling Point: 206.5°Cat760mmHg
• Flash Point: 78.7°C
• Refractive Index: 1.425
• PSA: 3.24000
• LogP: 3.32780

Benzenamine,2,3,5,6-tetrafluoro-N,N-dimethyl-4-(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes